Cas no 921786-75-6 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 921786-75-6
• MF: C₁₈H₁₈N₂O₅S
• MW: 374.410923480988
• CID: 6007234
• PubChem ID: 41342437
• Update Time: 2025-05-22

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-(1-ethyl-2-oxo-3H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CHEMBL4995123
• AKOS024631946
• F2256-0031
• 921786-75-6
• N-(1-ethyl-2-oxoindolin-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• Inchi： 1S/C18H18N2O5S/c1-2-20-15-5-3-13(9-12(15)10-18(20)21)19-26(22,23)14-4-6-16-17(11-14)25-8-7-24-16/h3-6,9,11,19H,2,7-8,10H2,1H3
• InChI Key： UTFAATWNVNQPSE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NC3C=CC4=C(C=3)CC(=O)N4CC)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 374.09364285g/mol
• Monoisotopic Mass: 374.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Recent Advances in the Study of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 921786-75-6)

In recent years, the compound N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 921786-75-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique indole and benzodioxine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve higher efficiency. The compound's structural elucidation has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for further biological evaluations.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific kinases involved in inflammatory pathways. In vitro studies have demonstrated its ability to selectively target and inhibit key enzymes, such as p38 MAP kinase, which plays a critical role in cytokine production and cellular stress responses. These findings suggest potential applications in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, preclinical studies have explored the pharmacokinetic properties of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. The compound exhibits favorable bioavailability and metabolic stability, with a half-life that supports once-daily dosing in animal models. Its ability to cross the blood-brain barrier has also been investigated, opening possibilities for its use in neurological disorders.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity need to be addressed through further optimization and extensive safety profiling. Current research is focused on structural modifications to enhance selectivity and reduce adverse effects, while maintaining its therapeutic efficacy.

In conclusion, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activities. Ongoing research aims to unlock its full potential, paving the way for novel therapeutic interventions in various disease areas.